Cas no 2228445-37-0 (1-2-(2-bromo-4-chlorophenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(2-bromo-4-chlorophenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228445-37-0
• MF: C₁₂H₁₅BrClN
• MW: 288.611201524735
• CID: 6324655
• PubChem ID: 165649268
• Update Time: 2025-05-21

1-2-(2-bromo-4-chlorophenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-bromo-4-chlorophenyl)propan-2-ylcyclopropan-1-amine
• 1-[2-(2-bromo-4-chlorophenyl)propan-2-yl]cyclopropan-1-amine
• EN300-1909224
• 2228445-37-0

• Inchi： 1S/C12H15BrClN/c1-11(2,12(15)5-6-12)9-4-3-8(14)7-10(9)13/h3-4,7H,5-6,15H2,1-2H3
• InChI Key： LDHWYDGUQWXISR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)(C)C1(CC1)N)Cl

Computed Properties

• Exact Mass: 287.00764g/mol
• Monoisotopic Mass: 287.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(2-bromo-4-chlorophenyl)propan-2-ylcyclopropan-1-amine

Introduction to 1-2-(2-bromo-4-chlorophenyl)propan-2-ylcyclopropan-1-amine (CAS No. 2228445-37-0)

1-2-(2-bromo-4-chlorophenyl)propan-2-ylcyclopropan-1-amine is a highly specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2228445-37-0, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a cyclopropane ring, a bromo-substituted phenyl group, and a chloro-substituted phenyl group, which collectively contribute to its distinct reactivity and biological profile.

The presence of the cyclopropane ring in the molecular framework of 1-2-(2-bromo-4-chlorophenyl)propan-2-ylcyclopropan-1-amine is particularly noteworthy, as cyclopropane derivatives are known for their high reactivity and ability to engage in various chemical transformations. This structural feature makes the compound a valuable scaffold for designing novel pharmacological agents. The bromo and chloro substituents on the aromatic rings introduce electrophilic centers, which can be exploited for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The structural motifs present in 1-2-(2-bromo-4-chlorophenyl)propan-2-ylcyclopropan-1-amine align well with the requirements for such inhibitors. For instance, the bromo-substituted phenyl group can serve as a key interaction point with biological targets, while the chloro-substituted phenyl group can modulate binding affinity through electronic effects. These features make the compound a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that govern numerous physiological processes, and their dysregulation is often associated with disease states. By designing molecules that interact selectively with specific enzymes, researchers can develop drugs that restore normal cellular function. The unique structural features of 1-2-(2-bromo-4-chlorophenyl)propan-2-ylcyclopropan-1-amine, particularly the presence of both bromo and chloro substituents on adjacent aromatic rings, provide a rich framework for designing enzyme inhibitors with high specificity and potency.

Recent studies have highlighted the importance of cyclopropane derivatives in drug discovery. The rigid three-membered ring structure of cyclopropanes imposes conformational constraints on attached functional groups, which can enhance binding interactions with biological targets. This structural rigidity is particularly advantageous when designing molecules intended to interact with proteins or nucleic acids, as it helps to stabilize the binding interface. The compound 1-2-(2-bromo-4-chlorophenyl)propan-2-ylcyclopropan-1-amine exemplifies this principle, leveraging the cyclopropane core to enhance its pharmacological properties.

The synthesis of 1-2-(2-bromo-4-chlorophenyl)propan-2-y lcyclopropan -1 -amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include halogenation reactions to introduce bromo and chloro substituents onto the aromatic rings, followed by coupling reactions to attach the cyclopropylamine moiety. These synthetic strategies require careful optimization to ensure high yields and purity, underscoring the importance of advanced synthetic methodologies in producing complex molecules like this one.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for chemists studying molecular recognition and interactions at the atomic level. By using computational modeling techniques, researchers can predict how this molecule might interact with biological targets, providing insights into its potential therapeutic effects. Such studies not only advance our understanding of drug design principles but also pave the way for new therapeutic strategies.

As research in medicinal chemistry continues to evolve, compounds like 1 - 2 -( 2 -bromo -4 -chlorophenyl ) propan - 2 - ylcyc lo pro pan - 1 - am ine will play an increasingly important role in developing next-generation therapeutics. Their ability to modulate biological pathways with high precision holds great promise for treating a wide range of diseases. Moreover, their structural complexity provides opportunities for innovation in synthetic chemistry, driving progress across multiple scientific disciplines.

In conclusion, 1 - 2 -( 2 -bromo -4 -chlorophenyl ) propan - 2 - ylcyc lo pro pan - 1 - am ine (CAS No. 2228445 -37 -0) is a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features—particularly the presence of bromo and chloro substituents on aromatic rings and a cyclopropane core—make it an attractive scaffold for designing novel bioactive molecules. As our understanding of enzyme function and molecular interactions continues to grow, this compound will undoubtedly remain at the forefront of medicinal chemistry research.